Cas no 1239471-78-3 (3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

• Product Name: 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• CAS No: 1239471-78-3
• MF: C₁₅H₉BrN₄OS
• MW: 373.227160215378
• CID: 5435022
• PubChem ID: 16956641
• Update Time: 2025-10-22

3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-5-[5-(2-thienyl)-1H-pyrazol-3-yl]-1,2,4-oxadiazole
• 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• 3-(4-bromophenyl)-5-[3-(2-thienyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
• 3-(4-bromophenyl)-5-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)-1,2,4-oxadiazole
• 3-(4-bromophenyl)-5-(5-thiophen-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
• 1239471-78-3
• F3222-0288
• AKOS021594566

• Inchi： 1S/C15H9BrN4OS/c16-10-5-3-9(4-6-10)14-17-15(21-20-14)12-8-11(18-19-12)13-2-1-7-22-13/h1-8H,(H,18,19)
• InChI Key： DWESXDFWUVFAMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2C=C(C3=CC=CS3)NN=2)=N1

Computed Properties

• Exact Mass: 371.96804g/mol
• Monoisotopic Mass: 371.96804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.610±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.2±65.0 °C(Predicted)
• pka: 8.88±0.10(Predicted)

Additional information on 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Comprehensive Overview of 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1239471-78-3)

The compound 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1239471-78-3) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This article delves into the chemical properties, synthesis methods, and emerging applications of this compound, while addressing common queries and trending topics in the field.

Structurally, 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole combines a 1,2,4-oxadiazole core with thiophene and pyrazole moieties, making it a versatile scaffold for drug discovery. The presence of the 4-bromophenyl group enhances its electronic properties, which is particularly relevant for researchers exploring organic electronics and photovoltaic materials. Recent studies have highlighted its potential as a fluorescence probe or ligand in medicinal chemistry, aligning with the growing interest in small-molecule therapeutics.

From a synthetic perspective, the preparation of CAS No. 1239471-78-3 typically involves cyclization reactions between carboxylic acid derivatives and amidoximes, followed by functionalization of the thiophene and pyrazole rings. Optimized protocols often employ microwave-assisted synthesis or catalyzed cross-coupling techniques, which are frequently searched topics in academic and industrial chemistry forums. These methods not only improve yield but also align with the demand for green chemistry practices, a hot topic in sustainable research.

In the context of drug development, 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole has shown promise in preliminary screenings for kinase inhibition and anti-inflammatory activity. Its aromatic stacking capability makes it a candidate for targeting protein-protein interactions, a trending area in precision medicine. Researchers are also investigating its role in neurodegenerative disease models, responding to the surge in public interest around brain health and aging-related disorders.

Beyond pharmaceuticals, this compound’s conjugated π-system has sparked interest in optoelectronic applications. With the rise of flexible electronics and OLED technologies, materials like CAS No. 1239471-78-3 are being evaluated for their charge transport properties. This aligns with frequent searches on organic semiconductors and energy-efficient displays, making it a relevant topic for both academia and industry.

In summary, 3-(4-bromophenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and sustainable technology. Its structural complexity and functional adaptability continue to inspire innovative research, addressing contemporary challenges in healthcare and renewable energy. For those exploring heterocyclic compounds or molecular design, this molecule offers a compelling case study.